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Compound of Interest

Compound Name:
2-Hydroxy-5-methoxy-3-

nitrobenzaldehyde

Cat. No.: B183026 Get Quote

Overall Synthesis Pathway
The synthesis of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde is most effectively achieved

through a two-step reaction sequence. The first step involves the introduction of a formyl group

onto the 4-methoxyphenol ring to create the intermediate, 2-Hydroxy-5-methoxybenzaldehyde.

The second step is the regioselective nitration of this intermediate to yield the final product.
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4-Methoxyphenol 2-Hydroxy-5-methoxybenzaldehyde 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde

Step 1: Formylation
(Reimer-Tiemann Reaction) Step 2: Nitration
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1. Reagent Preparation
& Setup

2. Controlled Reagent
Addition (0-10°C)

3. Reaction Monitoring
(TLC)

4. Reaction Quenching
(Ice Water)

5. Product Isolation
(Filtration)

6. Purification
(Recrystallization)

7. Final Product
Characterization
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synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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